1-Boc-3-(Aminomethyl)azetidine
Overview
Description
“1-Boc-3-(Aminomethyl)azetidine” is a chemical compound with the molecular formula C9H18N2O2 . It is used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of azetidines has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . A one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines occurs under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium .
Molecular Structure Analysis
The molecular structure of “1-Boc-3-(Aminomethyl)azetidine” is represented by the molecular formula C9H18N2O2 .
Chemical Reactions Analysis
The reactivity of azetidines is driven by a considerable ring strain, while at the same the ring is significantly more stable than that of related aziridines .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Boc-3-(Aminomethyl)azetidine” include a boiling point of 260.6±13.0 °C (Predicted) , and a density of 1.0234 g/mL at 25 °C .
Scientific Research Applications
Heterocyclic Building Blocks
“1-Boc-3-(Aminomethyl)azetidine” is used as a heterocyclic building block in chemical synthesis . Heterocyclic compounds are widely used in many fields, including drug discovery, due to their diverse chemical properties.
Pharmaceutical Intermediates
This compound is used as a pharmaceutical intermediate . Pharmaceutical intermediates are compounds that are used in the production of active pharmaceutical ingredients.
Synthesis of Azaspiro Compounds
It has been used as a precursor in the synthesis of azaspiro[3.4]octanes . Azaspiro compounds are a class of organic compounds containing a spirocyclic structure and are often used in medicinal chemistry.
Aza-Michael Addition Reactions
In synthetic chemistry, this compound has been used in Aza-Michael addition reactions . This type of reaction is a useful method for the formation of carbon-nitrogen bonds, which are prevalent in many biologically active molecules.
Synthesis of Heterocyclic Amino Acid Derivatives
The compound has been used in the synthesis of new heterocyclic amino acid derivatives containing azetidine and oxetane rings . These derivatives can have various applications in medicinal chemistry and drug design.
Suzuki-Miyaura Cross-Coupling Reactions
It has been used in Suzuki-Miyaura cross-coupling reactions . This type of reaction is widely used in organic chemistry for the synthesis of various organic compounds, including pharmaceuticals and polymers.
Safety and Hazards
Future Directions
Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry. The unique four-membered ring scaffold of azetidines containing the embedded polar nitrogen-atom represents a privileged motif in medicinal chemistry and appears in bioactive molecules and natural products .
Mechanism of Action
Target of Action
1-Boc-3-(Aminomethyl)azetidine, also known as Tert-butyl 3-(aminomethyl)azetidine-1-carboxylate, is a significant organic synthesis intermediate . It is widely used in organic synthesis as an amine protecting group . .
Mode of Action
The compound interacts with its targets by introducing the Boc protecting group, which can protect the reactivity of the amine group, providing more selectivity in synthesis
Action Environment
The compound is sensitive to air . It should be stored under an inert gas (nitrogen or Argon) at 2–8 °C . These environmental factors can influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
tert-butyl 3-(aminomethyl)azetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-5-7(4-10)6-11/h7H,4-6,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSJPKMUFBHSIRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00443372 |
Source
|
| Record name | 1-Boc-3-(Aminomethyl)azetidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00443372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
325775-44-8 |
Source
|
| Record name | 1-Boc-3-(Aminomethyl)azetidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00443372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 3-(aminomethyl)azetidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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